Molybdenum nickel tetraoxide

• IUPAC Name: dioxido(dioxo)molybdenum;nickel(2+)
• InChI: InChI=1S/Mo.Ni.4O/q;+2;;;2*-1
• InChI Key: NLPVCCRZRNXTLT-UHFFFAOYSA-N
• Canonical SMILES: [O-][Mo](=O)(=O)[O-].[Ni+2]
• Molecular Formula: MoNiO4
• Molecular Weight: 218.64 g/mol
• Physical Description: Liquid; Pellets or Large Crystals, Green odorless powder; Insoluble in water; [MSDSonline]
• CAS RN: 14177-55-0

Description

Molybdenum Nickel Tetraoxide is a compound that includes molybdenum and nickel in its composition. The scientific interest in this compound arises from its unique properties and potential applications in various fields.

Synthesis Analysis

• Solid-State Reactions : Nickel(II) molybdenum(VI) selenium(IV) and tellurium(IV) oxides, closely related to Molybdenum Nickel Tetraoxide, have been synthesized using solid-state reactions involving NiO, MoO3, and SeO2 or TeO2 (Jiang, Xie, & Mao, 2007).
• Hydrothermal Synthesis : A molybdenum(V) nickel phosphate was synthesized hydrothermally, showcasing a technique that could be relevant to Molybdenum Nickel Tetraoxide (Peloux et al., 2002).

Molecular Structure Analysis

• 3D Network Structures : Compounds like Ni3(Mo2O8)(SeO3) feature three-dimensional network structures built of tetranuclear cluster units and two-dimensional nickel(II) selenite layers, which may be similar in Molybdenum Nickel Tetraoxide (Jiang, Xie, & Mao, 2007).

Chemical Reactions and Properties

• Magnetic Properties : Considerable ferromagnetic interactions have been observed between nickel(II) centers in nickel molybdenum compounds, a property that could be expected in Molybdenum Nickel Tetraoxide (Jiang, Xie, & Mao, 2007).

Physical Properties Analysis

• Molybdenum-Nickel Phase Diagram : The equilibrium diagram of the molybdenum-nickel system, crucial for understanding the physical properties of Molybdenum Nickel Tetraoxide, includes phases with different compositions and structures (Casselton & Hume-Rothery, 1964).

Chemical Properties Analysis

• Catalytic Properties : Nickel molybdenum complexes have shown catalytic activities in various reactions, indicating that Molybdenum Nickel Tetraoxide might also possess interesting catalytic properties (Kumar et al., 2011).

Scientific Research Applications

• Molybdenum Oxides :

  • Scientific Field : Electronics, catalysis, sensors, energy storage units, field emission devices, lubricants, superconductors, thermal materials, bio systems, chromogenics and electrochromical systems.
  • Application Summary : Molybdenum oxides are versatile oxide compounds with well-recognized applications in various fields due to their unique characteristics. They are found in various stoichiometries, ranging from full stoichiometric MoO3, which features a wide bandgap (>2.7eV), to more conducting reduced oxides in the form of MoO3-x (2 < x < 3) and eventually semi-metallic MoO2 with a significantly reduced bandgap.
  • Methods of Application : Molybdenum dioxide is easily obtained by reduction of MoO3 by hydrogen or other reducing gases above 450 °C.
  • Results or Outcomes : The variations in oxidation states allow manipulation of crystal structure, morphology, oxygen vacancies, and dopants to control and engineer electronic states.

• Nickel Molybdenum Oxide :

  • Scientific Field : Electrochemistry, specifically water splitting.
  • Application Summary : Water splitting has been recognized as an important and promising solution for generating sustainable energy by electricity to mitigate environmental pollution and energy crisis.
  • Methods of Application : NiMoO4 nanosheets with abundant oxygen vacancies were prepared by the reduction of sodium borohydride.
  • Results or Outcomes : The NiMoO4 nanosheets with more oxygen vacancies show superior water splitting activity and stability owing to smaller resistance, higher electrochemical surface area, higher adsorption energy of H2O molecules and smaller Gibbs free energy for hydrogen.

• Molybdenum Oxides in Optical Systems :

  • Scientific Field : Optics.
  • Application Summary : Molybdenum oxides have been efficiently used in advanced optical systems due to their unique characteristics. They are found in various stoichiometries, which can be manipulated to control the oxide’s optical appearance.
  • Methods of Application : The color of molybdenum oxides transitions from transparent to yellow and eventually grayish/blue as a function of the degree of reduction.
  • Results or Outcomes : These properties have provided extraordinary grounds to efficiently use these oxides in advanced optical systems.

• Nickel Molybdenum Oxide in Oxygen Evolution Reaction (OER) :

  • Scientific Field : Electrochemistry.
  • Application Summary : The water splitting reaction is greatly hindered by the slow kinetics of the oxygen evolution reaction (OER). It is very important to develop efficient and stable catalysts.
  • Methods of Application : NiMoO4 nanosheets with abundant oxygen vacancies were prepared by the reduction of sodium borohydride.
  • Results or Outcomes : The NiMoO4 nanosheets with more oxygen vacancies show superior water splitting activity and stability.

• Molybdenum Oxides in Optical Systems :

  • Scientific Field : Optics.
  • Application Summary : Molybdenum oxides have been efficiently used in advanced optical systems due to their unique characteristics. They are found in various stoichiometries, which can be manipulated to control the oxide’s optical appearance.
  • Methods of Application : The color of molybdenum oxides transitions from transparent to yellow and eventually grayish/blue as a function of the degree of reduction.
  • Results or Outcomes : These properties have provided extraordinary grounds to efficiently use these oxides in advanced optical systems.

• Nickel Molybdenum Oxide in Oxygen Evolution Reaction (OER) :

  • Scientific Field : Electrochemistry.
  • Application Summary : The water splitting reaction is greatly hindered by the slow kinetics of the oxygen evolution reaction (OER). It is very important to develop efficient and stable catalysts.
  • Methods of Application : NiMoO4 nanosheets with abundant oxygen vacancies were prepared by the reduction of sodium borohydride.
  • Results or Outcomes : The NiMoO4 nanosheets with more oxygen vacancies show superior water splitting activity and stability.

Safety And Hazards

MoNiO4 is considered harmful if swallowed and may cause cancer by inhalation. It is also suspected of causing genetic defects and may damage fertility or the unborn child. It is very toxic to aquatic life with long-lasting effects.

Future Directions

Research on MoNiO4 is ongoing, and its potential applications are being explored. For instance, it has been found that nickel oxide added to molybdenum trioxide showed an improved response to pollutant gases. This opens up new possibilities for the use of MoNiO4 in environmental monitoring and pollution control.

Citations

Application of GHS Substances Classification Criteria for the Identification of Seveso Establishments

Z Gyenes - Rep. Work. Tech. Work. Group Seveso …, 2011 - publications.jrc.ec.europa.eu

“The new system, which was called" Globally Harmonized System of Classification and Labelling of Chemicals (GHS)", addresses classification of chemicals by types of hazard and …

Number of citations: 1 publications.jrc.ec.europa.eu